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For Researchers, Scientists, and Drug Development Professionals

Introduction
Decatromicin B is a potent antibiotic belonging to the spirotetronate class of natural products.

[1][2] Isolated from Actinomadura sp. MK73-NF4, it has demonstrated significant activity

against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

[1][2][3][4] This technical guide provides a comprehensive overview of the known physico-

chemical properties of Decatromicin B, compiled from available scientific literature and

technical data sheets. Due to the limited availability of this compound, further investigation into

its mode of action is still required.[1][2]

Core Physico-Chemical Data
The fundamental physico-chemical properties of Decatromicin B are summarized in the table

below, providing a clear reference for researchers. This data is essential for understanding the

compound's behavior in various experimental settings.
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Property Value Source

Molecular Formula C45H56Cl2N2O10 [2]

Molecular Weight 855.9 g/mol [2]

Appearance Off-white to light tan solid [2]

Purity >95% by HPLC [2]

CAS Number 235097-64-0 [2]

Source
Streptomyces sp. /

Actinomadura sp.
[2]

Solubility Profile
The solubility of a compound is a critical parameter for its formulation and delivery.

Decatromicin B exhibits the following solubility characteristics:

Solvent Solubility

Water Poor

Ethanol Soluble

Methanol Soluble

Dimethylformamide (DMF) Soluble

Dimethyl Sulfoxide (DMSO) Soluble

This solubility profile suggests that Decatromicin B is a lipophilic molecule, which is consistent

with its complex macrocyclic structure.

Spectroscopic Properties
The structural elucidation of Decatromicin B was heavily reliant on various spectroscopic

techniques. While detailed raw data from the primary literature is not widely available, the

methods employed underscore the complexity of the molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-D1412_product_sheet.pdf
https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-D1412_product_sheet.pdf
https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-D1412_product_sheet.pdf
https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-D1412_product_sheet.pdf
https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-D1412_product_sheet.pdf
https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-D1412_product_sheet.pdf
https://www.benchchem.com/product/b15561282?utm_src=pdf-body
https://www.benchchem.com/product/b15561282?utm_src=pdf-body
https://www.benchchem.com/product/b15561282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (NMR) Spectroscopy
The definitive structure of Decatromicin B was determined through a combination of one-

dimensional and two-dimensional NMR experiments.[5] These included:

¹H NMR: To determine the proton environment.

¹³C NMR: To identify the carbon skeleton.

COSY (Correlation Spectroscopy): To establish proton-proton couplings.

HMQC (Heteronuclear Multiple Quantum Coherence): To correlate protons to their directly

attached carbons.

HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon

couplings, aiding in the assembly of the molecular framework.

NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the relative

stereochemistry of the aglycone.[5]

Other Spectroscopic Data
Information regarding the specific absorption maxima in UV-Visible spectroscopy and

characteristic vibrational frequencies in Infrared (IR) spectroscopy for Decatromicin B is not

readily available in the public domain.

Experimental Protocols
The following section outlines the general experimental methodologies that would have been

employed in the characterization of Decatromicin B, based on the primary literature describing

its isolation and structure elucidation.

Isolation and Purification of Decatromicin B
The isolation of Decatromicin B from the culture broth of Actinomadura sp. MK73-NF4

involved a multi-step purification process.[3] A generalized workflow for such a process is

depicted below.
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Isolation Workflow for Decatromicin B

Fermentation and Extraction

Chromatographic Purification

Culture Broth

Butyl Acetate Extraction

Silica Gel Column Chromatography

Silica Gel TLC

Sephadex LH-20 Column Chromatography

Purified Decatromicin B

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and purification of Decatromicin B.

Spectroscopic Analysis
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The structural characterization of Decatromicin B would have followed established protocols

for the spectroscopic analysis of natural products.

Spectroscopic Analysis Workflow

Spectroscopic Techniques

Purified Decatromicin B

1D NMR (1H, 13C) 2D NMR (COSY, HMQC, HMBC, NOESY) Mass Spectrometry UV-Vis Spectroscopy IR Spectroscopy

Structural Elucidation

Click to download full resolution via product page

Caption: Workflow for the spectroscopic analysis and structural elucidation of Decatromicin B.

Signaling Pathways and Mechanism of Action
The precise molecular target and signaling pathways affected by Decatromicin B have not

been fully elucidated.[1][2] As a member of the spirotetronate class of antibiotics, it is plausible

that its mechanism of action involves the disruption of essential cellular processes in bacteria.

However, without further dedicated studies, any proposed mechanism remains speculative.

The lack of availability of the compound has been a significant barrier to these investigations.

[1][2]

Conclusion
Decatromicin B is a structurally complex and biologically active natural product with promising

antibacterial properties. This guide has summarized the core physico-chemical data available,

providing a valuable resource for researchers in the fields of natural product chemistry,
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microbiology, and drug development. Further research is critically needed to fully understand its

mechanism of action and to unlock its full therapeutic potential. The detailed spectroscopic and

purification protocols outlined here provide a foundational understanding for future work with

this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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